Cas no 154731-81-4 ((2S)-morpholine-2-carboxylic acid)

• Product Name: (2S)-morpholine-2-carboxylic acid
• CAS No: 154731-81-4
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD10567400
• CID: 65382
• PubChem ID: 1519500
• Update Time: 2025-07-19

(2S)-morpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-Morpholine-2-carboxylic acid
• (2S)-morpholine-2-carboxylic acid
• (2S)-2-MORPHOLINECARBOXYLIC ACID
• (S)-2-Morpholinecarboxylic Acid
• (S)-Morpholine-2-carboxylic acid HCl
• 2-Morpholinecarboxylicacid, (S)- (9CI)
• (2S)-Morpholine-2-carboxylic acid hydrochloride
• (S)-morpholine-2-carboxylicacid
• 2-Morpholinecarboxylic acid,(S)-
• 154731-81-4
• CS-0103633
• SCHEMBL7400413
• EN300-88344
• DTXSID90364062
• AKOS006302903
• MFCD10567400

• MDL： MFCD10567400
• Inchi： 1S/C5H9NO3/c7-5(8)4-3-6-1-2-9-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1
• InChI Key： FYCRNRZIEVLZDO-BYPYZUCNSA-N
• SMILES： O1CCNC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 131.05800
• Monoisotopic Mass: 131.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: -3.2

Experimental Properties

• Density: 1.239
• Boiling Point: 298.5°C at 760 mmHg
• Flash Point: 134.4°C
• Refractive Index: 1.469
• PSA: 58.56000
• LogP: -0.61180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (2S)-morpholine-2-carboxylic acid

Comprehensive Overview of (2S)-Morpholine-2-carboxylic Acid (CAS No. 154731-81-4): Properties, Applications, and Innovations

(2S)-Morpholine-2-carboxylic acid (CAS No. 154731-81-4) is a chiral building block of significant interest in pharmaceutical and chemical research. This optically active compound, characterized by its morpholine ring and carboxylic acid functionality, serves as a versatile intermediate in asymmetric synthesis. Its stereospecificity and structural modularity make it invaluable for designing bioactive molecules, particularly in drug discovery targeting central nervous system (CNS) disorders and enzyme inhibition.

Recent advancements in green chemistry have spotlighted (2S)-morpholine-2-carboxylic acid as a candidate for sustainable synthesis. Researchers are exploring catalytic enantioselective methods to optimize its production, aligning with the global push for eco-friendly manufacturing. A 2023 study highlighted its role in synthesizing degradable polymers, addressing the demand for biocompatible materials in medical devices—a topic trending in AI-driven material science forums.

The compound's hydrogen-bonding capacity and chelation properties are leveraged in metal-organic frameworks (MOFs), a hot topic in nanotechnology searches. Users frequently inquire about its solubility in polar solvents (e.g., DMSO or water) and stability under physiological pH, critical for formulation scientists. Analytical techniques like HPLC chiral separation and NMR spectroscopy are routinely employed to validate its purity, as discussed in peer-reviewed journals.

In the context of peptide mimetics, (2S)-morpholine-2-carboxylic acid is gaining traction. Its rigid cyclic structure mimics proline, enabling the design of conformationally restricted peptides—a sought-after strategy in oncotherapy and antiviral drug development. Online queries often link it to protease inhibitors and GPCR modulators, reflecting industry focus.

Regulatory compliance is another key concern. While not classified as hazardous, proper storage at 2-8°C and avoidance of prolonged light exposure are recommended. Patent databases reveal its inclusion in FDA-approved drug intermediates, underscoring its GMP-grade applicability. Suppliers emphasize batch-to-batch consistency, a priority for quality-centric buyers.

Emerging applications include its use in click chemistry for bioconjugation, responding to the rise of ADC (antibody-drug conjugate) therapies. The compound's N-heterocyclic scaffold also facilitates covalent inhibitor design, a trending subtopic in AI-aided drug discovery platforms. As demand grows, scalable synthetic routes—such as continuous flow chemistry—are being optimized, a frequent query in process chemistry circles.

In summary, (2S)-morpholine-2-carboxylic acid (CAS No. 154731-81-4) bridges academic research and industrial innovation. Its multifaceted utility, from asymmetric catalysis to biodegradable materials, positions it at the forefront of modern chemistry, answering pressing questions in life sciences and sustainable technology.